Cas no 2680756-47-0 (benzyl N-(3-hydroxy-3-phenylbutyl)carbamate)

• Product Name: benzyl N-(3-hydroxy-3-phenylbutyl)carbamate
• CAS No: 2680756-47-0
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5634536
• PubChem ID: 165929207
• Update Time: 2025-05-25

benzyl N-(3-hydroxy-3-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-hydroxy-3-phenylbutyl)carbamate
• 2680756-47-0
• EN300-28290127

• Inchi： 1S/C18H21NO3/c1-18(21,16-10-6-3-7-11-16)12-13-19-17(20)22-14-15-8-4-2-5-9-15/h2-11,21H,12-14H2,1H3,(H,19,20)
• InChI Key： ZSDXCDPJNFDECK-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(3-hydroxy-3-phenylbutyl)carbamate

Introduction to Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate (CAS No: 2680756-47-0)

Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate, a compound with the chemical formula C₁₈H₂₁NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl and N-(3-hydroxy-3-phenylbutyl)carbamate functional groups, which contribute to its unique chemical properties and potential biological activities. The CAS No: 2680756-47-0 uniquely identifies this substance in scientific literature and databases, facilitating accurate referencing and research.

The benzyl moiety is a common aromatic group in organic chemistry, known for its stability and ability to participate in various chemical reactions. In pharmaceutical applications, benzyl groups are often used to enhance the solubility and bioavailability of active ingredients. The N-(3-hydroxy-3-phenylbutyl)carbamate part of the molecule introduces a hydroxyl group and a phenyl ring, which are both crucial for its interactions with biological targets. These structural features make Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate a promising candidate for further investigation in drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamate derivatives in the design of novel therapeutic agents. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and as bioactive compounds themselves. The N-(3-hydroxy-3-phenylbutyl)carbamate moiety in Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate suggests potential interactions with enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Studies have shown that carbamate derivatives can exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. The presence of both a hydroxyl group and a phenyl ring in Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate may contribute to its ability to interact with multiple targets, thereby increasing its therapeutic potential.

In vitro studies have begun to explore the pharmacological properties of Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate. Initial findings suggest that it may have inhibitory effects on certain enzymes involved in inflammation and cell proliferation. These preliminary results are particularly exciting given the growing interest in developing drugs that target these pathways. Further research is needed to fully elucidate the mechanism of action and therapeutic potential of this compound.

The synthesis of Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate involves several key steps that highlight the ingenuity of modern organic chemistry. The introduction of the benzyl group typically involves benzoylation reactions, while the formation of the carbamate linkage requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

The structural features of Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate also make it an interesting model compound for studying molecular interactions. Computational chemistry techniques can be used to predict how this molecule might bind to biological targets, providing valuable insights into its potential therapeutic effects. These computational studies can complement experimental approaches, leading to a more comprehensive understanding of the compound's behavior.

As research continues, it is likely that new applications for Benzyl N-(3-hydroxy-3-phenylbutyl)carbamate will be discovered. The combination of its unique structural features and promising biological activities makes it a valuable asset in the pharmaceutical chemist's toolkit. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, Benzyl N-(3-hydroxy-3-phenylbutYL)caRBAMATE (CAS No: 2680756-47-0) is a fascinating compound with significant potential in drug development. Its structural complexity and biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.